Cas no 1806470-67-6 (2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806470-67-6
• MF: C₁₁H₇BrF₆OS
• MW: 381.132102251053
• CID: 4972471
• Update Time: 2025-05-27

2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H7BrF6OS/c1-5(12)9(19)8-6(10(13,14)15)3-2-4-7(8)20-11(16,17)18/h2-5H,1H3
• InChI Key： QQHWPJULXMYEDG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(F)(F)F)SC(F)(F)F)=O

Computed Properties

• Exact Mass: 379.93052 g/mol
• Monoisotopic Mass: 379.93052 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 381.13
• XLogP3: 5.4
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1806470-67-6)

The compound 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1806470-67-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trifluoromethylthio functional groups, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing valuable insights into its utility as a building block for more complex chemical entities.

One of the key areas of research has been the optimization of synthetic routes for 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed cross-coupling reaction. This method not only improves the scalability of the compound but also reduces the formation of by-products, making it more suitable for industrial applications. The study also highlighted the compound's stability under various conditions, which is crucial for its handling and storage.

In addition to its synthetic utility, 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one has been investigated for its potential biological activities. A recent preprint on bioRxiv (2024) reported its inhibitory effects on certain kinases involved in inflammatory pathways. The study utilized in vitro assays to demonstrate that the compound exhibits selective inhibition of key kinases, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Further in vivo studies are warranted to validate these findings and explore its therapeutic potential.

Another notable application of this compound is in the field of agrochemicals. Research published in Pest Management Science (2023) explored its use as a precursor for novel pesticides. The study found that derivatives of 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one exhibited potent insecticidal activity against a range of agricultural pests. The unique electronic properties imparted by the trifluoromethyl and trifluoromethylthio groups were hypothesized to enhance the binding affinity of these derivatives to target enzymes in pests.

Despite these promising findings, challenges remain in the widespread adoption of 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one. Issues such as cost-effective large-scale synthesis, potential environmental impact, and regulatory approvals need to be addressed. Future research directions may include the development of greener synthetic methods, detailed toxicological studies, and exploration of its applications in other domains such as materials science and catalysis.

In conclusion, 2-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1806470-67-6) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceuticals. Continued research efforts are expected to unlock its full potential and pave the way for innovative solutions in drug discovery and beyond.